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Compound of Interest

Compound Name: 1,6-Dichloronaphthalene

Cat. No.: B052920

An In-depth Technical Guide on 1,6-Dichloronaphthalene: Molecular Properties

This guide provides essential information regarding the molecular formula and weight of 1,6-
Dichloronaphthalene, a compound of interest for researchers, scientists, and professionals in
drug development.

Quantitative Molecular Data

The fundamental molecular properties of 1,6-Dichloronaphthalene are summarized in the
table below. This data is critical for stoichiometric calculations, analytical characterization, and
material specification.

Parameter Value

Molecular Formula C1oHsCI2[1][2][3]1[4][5]
Molecular Weight 197.06 g/mol [1][3][4]
Monoisotopic Mass 195.9846556 Da[1][2]

Note: The molecular weight may slightly vary depending on the source, with values such as
197.058 g/mol also being reported.[2]

Logical Relationship of Molecular Properties
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The following diagram illustrates the direct relationship between the chemical compound and
its core molecular identifiers.

1,6-Dichloronaphthalene

Molecular Formula Molecular Weight
C10HeCl2 197.06 g/mol

Click to download full resolution via product page

Molecular properties of 1,6-Dichloronaphthalene.

Experimental Protocols

Detailed experimental protocols for determining the molecular weight of 1,6-
Dichloronaphthalene typically involve mass spectrometry.

Methodology: Mass Spectrometry for Molecular Weight Determination

o Sample Preparation: A dilute solution of 1,6-Dichloronaphthalene is prepared in a suitable
volatile organic solvent, such as acetonitrile or methanol.

« lonization: The sample is introduced into the mass spectrometer. Electron ionization (El) is a
common technique for this type of aromatic compound. In El, the sample molecules are
bombarded with a high-energy electron beam, causing the loss of an electron and the
formation of a positively charged molecular ion (M+).

e Mass Analysis: The resulting ions are accelerated and passed through a mass analyzer
(e.g., a quadrupole or time-of-flight analyzer). The analyzer separates the ions based on their
mass-to-charge ratio (m/z).

o Detection: A detector records the abundance of ions at each m/z value.
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o Data Interpretation: The resulting mass spectrum will show a peak corresponding to the
molecular ion. The m/z value of this peak provides the molecular weight of the compound.
For 1,6-Dichloronaphthalene, the presence of two chlorine atoms will result in a
characteristic isotopic pattern (due to the natural abundance of 3°Cl and 3’Cl) that can be
used to confirm the compound's identity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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